molecular formula C12H15NO2 B8316446 7-Isopropyl-2,4-dimethyl-benzooxazol-6-ol

7-Isopropyl-2,4-dimethyl-benzooxazol-6-ol

Cat. No.: B8316446
M. Wt: 205.25 g/mol
InChI Key: CCBAZLGYNBXBQY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Isopropyl-2,4-dimethyl-benzooxazol-6-ol is a useful research compound. Its molecular formula is C12H15NO2 and its molecular weight is 205.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H15NO2

Molecular Weight

205.25 g/mol

IUPAC Name

2,4-dimethyl-7-propan-2-yl-1,3-benzoxazol-6-ol

InChI

InChI=1S/C12H15NO2/c1-6(2)10-9(14)5-7(3)11-12(10)15-8(4)13-11/h5-6,14H,1-4H3

InChI Key

CCBAZLGYNBXBQY-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C2=C1N=C(O2)C)C(C)C)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a flask charged with 4-amino-2-isopropyl-5-methyl-benzene-1,3-diol (250 mg, 1.4 mmol) (Treibs and Albrecht, “The dihydroxycymenes. IV. Isocymorcin (3,5-dihydroxycymene) from 3,5-menthanedione by dehydrogenation and total synthesis,” Journal fuer Praktische Chemie (1961), 13, 291-305), purged with argon, and cooled to 0° C., was sequentially added triethylorthoformate (0.53 mL, 4.2 mmol), MeOH (2.5 mL), and a 10% v/v solution of H2SO4 in MeOH (25 μL). The reaction was allowed to warm to room temperature slowly, stirred overnight, quenched with saturated NaHCO3, and concentrated. The residue was partitioned between water and methylene chloride. The combined organic phases were dried with Na2SO4 and concentrated. Purification via flash chromatography afforded 175 mg of 7-isopropyl-2,4-dimethyl-benzooxazol-6-ol.
Quantity
250 mg
Type
reactant
Reaction Step One
[Compound]
Name
dihydroxycymenes
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0 (± 1) mol
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reactant
Reaction Step One
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0 (± 1) mol
Type
reactant
Reaction Step Two
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3,5-menthanedione
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0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0.53 mL
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
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Quantity
25 μL
Type
solvent
Reaction Step Five
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0 (± 1) mol
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catalyst
Reaction Step Six
Name
Quantity
2.5 mL
Type
solvent
Reaction Step Seven

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